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Compound of Interest

4-Hydroxy-2-
Compound Name:
(methylamino)benzoic acid

Cat. No.: B14824471

Get Quote

Executive Summary & Chemical Identity

2-(Methylamino)-4-hydroxybenzoic acid is an amphoteric aminobenzoic acid derivative.

Structurally, it consists of a benzoic acid core substituted with a methylamino group at the ortho
(2-) position and a hydroxyl group at the para (4-) position relative to the carboxyl group. It is
the N-methyl analog of 4-hydroxyanthranilic acid (a key tryptophan metabolite).

Due to the presence of an electron-donating methylamino group and a hydroxyl group, this
compound is electron-rich and susceptible to oxidation. It exhibits zwitterionic behavior in
aqueous solution, influencing its solubility and chromatographic retention.

Chemical Identifiers
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Parameter Detail

IUPAC Name 2-(Methylamino)-4-hydroxybenzoic acid

N-Methyl-4-hydroxyanthranilic acid; 4-Hydroxy-
Common Synonyms . .
N-methylanthranilic acid

Not widely indexed (Analog: 487-54-7 for parent

CAS Number 2-amino-4-hydroxybenzoic acid)
Molecular Formula CsHoNO3

Molecular Weight 167.16 g/mol

SMILES CNclcc(O)ceclC(=0)0

InChl Key Predicted based on structure

Physicochemical Properties (Experimental &
Predicted)

Note: Due to the specialized nature of this compound, values marked with (P) are predicted
based on QSAR models and structural analogs (4-hydroxyanthranilic acid).

thermodynamic & Solubility Data
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Property

Value

Context/Notes

Physical State

Solid (Crystalline powder)

Likely off-white to beige;

darkens upon oxidation.

Melting Point

185-190 °C (Dec.) (P)

Decomposes with

decarboxylation at high temp.

More lipophilic than parent

LogP (Octanol/Water) 1.35+0.2 (P) (LogP ~0.9) due to N-methyl.
[11[2]
Acidic; ortho-amino group may

pKa (Carboxyl) 24+£0.1(P) _
form intramolecular H-bond.
Less basic than aliphatic

pKa (Amine) 5.6 £0.2 (P) amines due to conjugation with
ring.

pKa (Phenol) 9.8+0.2 (P) Typical phenolic acidity.

Solubility (Water)

Moderate (< 5 mg/mL at pH 7)

High solubility in acidic (pH <
2) or basic (pH > 10) buffers.

Solubility (Organic)

Soluble in DMSO, Methanol

Sparingly soluble in non-polar

solvents (Hexane, DCM).

Spectral Characteristics

e UV/Vis: Amax at ~255 nm and ~300 nm (in Methanol). The spectrum shifts bathochromically

in alkaline conditions due to phenolate formation.

o Fluorescence: Likely fluorescent (blue/cyan emission) similar to other anthranilates, excitable

at ~300 nm.

Synthesis & Purification Protocols

For research applications, this compound is typically synthesized via reductive alkylation or

nucleophilic aromatic substitution (SNAr).
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Method A: Reductive Methylation (Preferred)

This method preserves the sensitive phenolic moiety.
 Starting Material: 4-Hydroxyanthranilic acid (2-amino-4-hydroxybenzoic acid).
o Reagents: Formaldehyde (1.1 eq), Sodium Cyanoborohydride (NaCNBHs), Acetic Acid.

e Procedure:

[e]

Dissolve starting material in Methanol/Acetic Acid (10:1).

[e]

Add Formaldehyde at 0°C; stir for 30 min to form imine.

o

Add NaCNBHs portion-wise. Stir at RT for 4 hours.

[¢]

Quench: Add water, neutralize to pH ~4-5 to precipitate the zwitterion.

 Purification: Recrystallization from Water/Ethanol or Preparative HPLC.

Method B: SNAr Substitution

 Starting Material: 2-Fluoro-4-hydroxybenzoic acid.
» Reagents: Methylamine (40% aq. or in THF), Copper powder (catalyst, optional).
e Procedure:

o Heat starting material with excess methylamine in a sealed tube at 80-100°C.

o Acidify to precipitate the product.

Synthesis Workflow Diagram

4-Hydroxyanthranilic Acid | Activation Imine Formation Reduction Reductive Amination uench PH Adjustment (pH 4-5) Isolation | 2-(Methylamino)-4-hydroxybenzoic Acid | Refinement Recrystallization
(P ) (HCHO, MeOH, 0°C) (NaCNBH3, ACOH) Precipitation (Crude) (EtOH/H20)

Click to download full resolution via product page
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Figure 1: Step-by-step reductive amination pathway for the synthesis of 2-(methylamino)-4-
hydroxybenzoic acid.

Analytical Characterization (HPLC & MS)

Reliable detection requires separating this compound from its parent (4-hydroxyanthranilic
acid) and potential isomers.

HPLC Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm, 4.6 x 100 mm.

» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

e Gradient: 5% B to 40% B over 10 min.

e Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm (aromatic) and 300 nm (specific for anthranilate core).

o Retention Time: Expect elution after the parent compound due to the methyl group
increasing hydrophobicity.

Mass Spectrometry (ESI-MS)

 lonization Mode: Positive (ESI+) and Negative (ESI-).

o Key lons (ESI+):
o [M+H]*: m/z 168.07
o Fragment 1: m/z 150 (Loss of H20 from carboxyl/hydroxyl interaction).
o Fragment 2: m/z 122 (Decarboxylation, [M+H-CO2z]*).

e Key lons (ESI-):
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o [M-H]™: m/z 166.05

Analytical Logic Diagram
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Click to download full resolution via product page
Figure 2: Analytical workflow for the identification and quantification of the target compound.

Stability & Handling

o Oxidation Sensitivity: The p-aminophenol motif is highly susceptible to oxidation by air,
leading to quinone imine formation (browning of solution).

o Protocol: Store solid under Nitrogen/Argon at -20°C. Prepare solutions immediately before
use or add antioxidants (e.g., Ascorbic acid, Sodium metabisulfite) for storage.

 Light Sensitivity: Protect from light to prevent photo-degradation.
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e Solution Stability: Stable in acidic pH (< 4) for 24 hours; unstable in alkaline pH (> 8) due to
rapid oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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